N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide

• IUPAC Name: N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide
• InChI: InChI=1S/C14H17FN2O3/c1-2-17(5-6-18)14(20)10-7-9-3-4-13(19)16-12(9)8-11(10)15/h7-8,18H,2-6H2,1H3,(H,16,19)
• InChI Key: NDWZOLULAWNWGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)C1=C(C=C2C(=C1)CCC(=O)N2)F
• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol

Description

N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide is a chemical compound which belongs to the quinolone family. It is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide has several potential applications in scientific research. It has been extensively studied for its antibacterial and antifungal properties, which make it a promising candidate for the development of new antibiotics. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for chronic pain and inflammation.

Mechanism of Action

The mechanism of action of N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of DNA gyrase and topoisomerase IV, which are enzymes that are essential for bacterial DNA replication and transcription. This inhibition leads to the disruption of bacterial cell growth and division, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide has several biochemical and physiological effects. It has been shown to have a broad spectrum of antibacterial and antifungal activity, making it effective against a wide range of pathogens. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide in lab experiments is its broad spectrum of activity against bacteria and fungi. This makes it a versatile tool for studying the mechanisms of bacterial and fungal infections. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide. One area of interest is the development of new antibiotics based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of this compound. Finally, there is potential for the development of new treatments for chronic pain and inflammation based on the anti-inflammatory and analgesic effects of this compound.

Synthesis Methods

The synthesis of N-ethyl-7-fluoro-N-(2-hydroxyethyl)-2-oxo-3,4-dihydro-1H-quinoline-6-carboxamide is a complex process that involves several steps. The most common method for synthesizing this compound is through a reaction between 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid and 2-aminoethanol. The reaction is carried out under specific conditions of temperature, pH, and pressure to obtain the desired product.